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Compound of Interest

Compound Name: ML 315

Cat. No.: B15580232 Get Quote

Essential Safety and Handling Guide for ML 315
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the small molecule

kinase inhibitor ML 315. Adherence to these protocols is essential for ensuring a safe

laboratory environment and maintaining the integrity of your research. ML 315 is an inhibitor of

cdc2-like kinases (Clk) and DYRK kinases and should be handled with care.

Hazard Identification and Personal Protective
Equipment (PPE)
ML 315 hydrochloride is classified as a hazardous substance. It is crucial to use appropriate

personal protective equipment to minimize exposure and prevent adverse health effects. The

primary hazards include skin, eye, and respiratory irritation[1].

Summary of Required Personal Protective Equipment:
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation[1].

Eye/Face Protection
Safety glasses with side-

shields or goggles

To protect eyes from splashes

and dust[1].

Skin and Body Protection
Laboratory coat and

appropriate protective clothing
To prevent skin exposure[1].

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator is

recommended.

To avoid inhalation and

respiratory tract irritation[1].

Safe Handling and Operational Plan
Proper handling procedures are vital when working with ML 315 to ensure both personal safety

and experimental accuracy.

Experimental Workflow:

Preparation Experimentation Cleanup & Disposal

Don Appropriate PPE Weigh ML 315 in a Ventilated Enclosure Dissolve in a Suitable Solvent (e.g., DMSO) Handle solution with care, avoiding splashes Perform experimental procedures Decontaminate work surfaces Dispose of waste in designated hazardous waste containers Remove and dispose of PPE correctly

Click to download full resolution via product page

Caption: A typical workflow for handling ML 315, from preparation to disposal.

Step-by-Step Handling Protocol:

Preparation:
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Always work in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure[1].

Before handling, ensure you are wearing the appropriate personal protective equipment as

outlined in the table above.

When weighing the solid compound, avoid generating dust[1].

Handling:

Avoid direct contact with skin, eyes, and clothing[1].

Wash hands thoroughly after handling the compound[1].

Keep the container tightly closed when not in use[1].

Storage:

Store ML 315 in a tightly sealed container in a cool, dry, and well-ventilated place[1].

For long-term storage, it is recommended to store it at -20°C for up to one month in

solvent or -80°C for up to six months[1].

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

Skin Contact

Wash off with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.

If skin irritation occurs, seek medical

attention[1].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention[1].

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. Call a poison

center or doctor if you feel unwell[1].

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention[1].

Disposal Plan
Proper disposal of ML 315 and its containers is crucial to prevent environmental contamination

and ensure regulatory compliance.

Disposal Workflow:

Waste Segregation Containment

Final Disposal

Solid Waste (unused compound, contaminated consumables) Seal in a labeled, compatible hazardous waste container

Liquid Waste (solutions containing ML 315) Collect in a labeled, leak-proof hazardous waste container

Dispose through an approved hazardous waste disposal facility

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of ML 315 waste.
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Disposal Guidelines:

Waste Characterization: ML 315 waste should be treated as hazardous chemical waste.

Containerization:

Collect solid waste, such as unused compound and contaminated lab supplies (e.g.,

pipette tips, tubes), in a designated, properly labeled hazardous waste container.

Collect liquid waste, including solutions containing ML 315, in a separate, leak-proof, and

clearly labeled hazardous waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("ML 315"), and any other identifiers required by your institution's

environmental health and safety department.

Final Disposal: Dispose of all ML 315 waste through your institution's hazardous waste

management program. Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15580232?utm_src=pdf-body
https://www.benchchem.com/product/b15580232?utm_src=pdf-body
https://www.benchchem.com/product/b15580232?utm_src=pdf-body
https://www.benchchem.com/product/b15580232?utm_src=pdf-body
https://www.benchchem.com/product/b15580232?utm_src=pdf-custom-synthesis
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-117608A-10.pdf
https://www.benchchem.com/product/b15580232#personal-protective-equipment-for-handling-ml-315
https://www.benchchem.com/product/b15580232#personal-protective-equipment-for-handling-ml-315
https://www.benchchem.com/product/b15580232#personal-protective-equipment-for-handling-ml-315
https://www.benchchem.com/product/b15580232#personal-protective-equipment-for-handling-ml-315
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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